Cas no 2229448-47-7 (methyl2-methyl-1-(quinolin-3-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(quinolin-3-yl)propan-2-ylamine
• CAS No: 2229448-47-7
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6298104
• PubChem ID: 165866528
• Update Time: 2025-07-17

methyl2-methyl-1-(quinolin-3-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(quinolin-3-yl)propan-2-ylamine
• EN300-1785330
• 2229448-47-7
• methyl[2-methyl-1-(quinolin-3-yl)propan-2-yl]amine

• Inchi： 1S/C14H18N2/c1-14(2,15-3)9-11-8-12-6-4-5-7-13(12)16-10-11/h4-8,10,15H,9H2,1-3H3
• InChI Key： WYIOVQZLZFXKAO-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=NC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 24.9Ų

Additional information on methyl2-methyl-1-(quinolin-3-yl)propan-2-ylamine

Research Briefing on Methyl 2-methyl-1-(quinolin-3-yl)propan-2-ylamine (CAS: 2229448-47-7)

Methyl 2-methyl-1-(quinolin-3-yl)propan-2-ylamine (CAS: 2229448-47-7) is a novel compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its quinoline scaffold and amine functionality, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the significance of methyl 2-methyl-1-(quinolin-3-yl)propan-2-ylamine as a potential modulator of key biological pathways. The quinoline moiety, a common feature in many bioactive molecules, is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The addition of the amine group in this specific configuration further enhances its interaction with biological targets, making it a subject of intense research.

One of the key areas of investigation has been the synthesis and optimization of methyl 2-methyl-1-(quinolin-3-yl)propan-2-ylamine. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity. These synthetic advancements are crucial for scaling up production and facilitating further preclinical and clinical studies.

In terms of pharmacological activity, preliminary in vitro and in vivo studies have demonstrated that methyl 2-methyl-1-(quinolin-3-yl)propan-2-ylamine exhibits significant bioactivity. For instance, it has shown potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with certain receptor subtypes indicates possible applications in neurological disorders, such as depression and anxiety.

Despite these promising findings, challenges remain in the development of methyl 2-methyl-1-(quinolin-3-yl)propan-2-ylamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current studies are focusing on structural modifications to improve its pharmacokinetic profile and reduce off-target effects.

In conclusion, methyl 2-methyl-1-(quinolin-3-yl)propan-2-ylamine (CAS: 2229448-47-7) represents a promising candidate for drug development, with potential applications in inflammation and neurology. Continued research efforts are essential to fully elucidate its mechanism of action and optimize its therapeutic potential. This briefing underscores the importance of this compound in advancing the field of medicinal chemistry and highlights the need for collaborative research to translate these findings into clinical benefits.